2-Amino-4-oxohexanoic acid hydrochloride
Overview
Description
2-Amino-4-oxohexanoic acid hydrochloride is a chemical compound with the CAS Number: 16631-46-2 . It has a molecular weight of 181.62 .
Molecular Structure Analysis
The molecular formula of 2-Amino-4-oxohexanoic acid hydrochloride is C6H12ClNO3 . The InChI code and key, which provide a unique identifier for the compound, are also available .Physical And Chemical Properties Analysis
2-Amino-4-oxohexanoic acid hydrochloride is a powder with a melting point of 130-131 degrees Celsius .Scientific Research Applications
Biochemical Research
2-Amino-4-oxohexanoic acid hydrochloride: is utilized in biochemical research for its role as a building block in peptide synthesis. Due to its amino and keto functional groups, it can participate in various reactions that are pivotal in the construction of complex peptides. This compound is particularly useful in the study of enzymatic reactions and metabolic pathways involving amino acids .
Pharmaceutical Development
In pharmaceuticals, this compound finds its application as an intermediate in the synthesis of more complex molecules. Its reactive sites make it a valuable precursor in the development of drugs that target specific proteins or enzymes within the body. It’s also used in the creation of reference standards for pharmaceutical testing .
Chemical Synthesis
2-Amino-4-oxohexanoic acid hydrochloride: plays a significant role in chemical synthesis, serving as a versatile reagent for the formation of various organic compounds. Its ability to undergo reactions such as reductive amination makes it a valuable component in the synthesis of different amino acids and derivatives .
Medical Research
Medical researchers employ 2-Amino-4-oxohexanoic acid hydrochloride in experimental treatments and diagnostic studies. It’s used in the development of novel therapeutic agents and in the exploration of new pathways for disease treatment and prevention .
Environmental Impact Studies
Environmental scientists use 2-Amino-4-oxohexanoic acid hydrochloride to study its impact on ecosystems. Research into its biodegradability, toxicity, and long-term environmental effects is crucial for assessing the safety of chemical processes that utilize this compound .
Safety and Hazards
properties
IUPAC Name |
2-amino-4-oxohexanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3.ClH/c1-2-4(8)3-5(7)6(9)10;/h5H,2-3,7H2,1H3,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEYVZHOJGJSWOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)CC(C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-oxohexanoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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